Cas no 398998-46-4 (3-(5-nitro-1-benzothiophene-2-carbonyl)-1-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylthiourea)

• Product Name: 3-(5-nitro-1-benzothiophene-2-carbonyl)-1-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylthiourea
• CAS No: 398998-46-4
• MF: C₂₅H₁₆N₄O₄S₃
• MW: 532.613941192627
• CID: 6144013
• PubChem ID: 3555955
• Update Time: 2025-07-17

3-(5-nitro-1-benzothiophene-2-carbonyl)-1-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylthiourea Chemical and Physical Properties

Names and Identifiers

• 3-(5-nitro-1-benzothiophene-2-carbonyl)-1-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylthiourea
• 5-nitro-N-((4-(4-phenoxyphenyl)thiazol-2-yl)carbamothioyl)benzo[b]thiophene-2-carboxamide
• 398998-46-4
• AKOS024600790
• 5-nitro-N-[[4-(4-phenoxyphenyl)-1,3-thiazol-2-yl]carbamothioyl]-1-benzothiophene-2-carboxamide
• Oprea1_704763
• 3-(5-nitro-1-benzothiophene-2-carbonyl)-1-[4-(4-phenoxyphenyl)-1,3-thiazol-2-yl]thiourea
• F0834-0435

• Inchi： 1S/C25H16N4O4S3/c30-23(22-13-16-12-17(29(31)32)8-11-21(16)36-22)27-24(34)28-25-26-20(14-35-25)15-6-9-19(10-7-15)33-18-4-2-1-3-5-18/h1-14H,(H2,26,27,28,30,34)
• InChI Key： DJWBQTLWVMFVNO-UHFFFAOYSA-N
• SMILES： S1C(C(NC(NC2=NC(=CS2)C2C=CC(=CC=2)OC2C=CC=CC=2)=S)=O)=CC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 532.03336853g/mol
• Monoisotopic Mass: 532.03336853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 198Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-(5-nitro-1-benzothiophene-2-carbonyl)-1-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylthiourea

Introduction to 3-(5-nitro-1-benzothiophene-2-carbonyl)-1-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylthiourea (CAS No. 398998-46-4)

3-(5-nitro-1-benzothiophene-2-carbonyl)-1-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylthiourea is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 398998-46-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural complexity and unique functional groups present in this molecule contribute to its potential as a lead compound for the development of novel therapeutic agents.

The molecular structure of 3-(5-nitro-1-benzothiophene-2-carbonyl)-1-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylthiourea features a benzothiophene core substituted with a nitro group, a carbonyl group, and a thiourea moiety. The presence of these functional groups not only influences the electronic properties of the molecule but also its interactions with biological targets. Specifically, the nitro group can participate in hydrogen bonding and electrostatic interactions, while the thiourea moiety is known for its ability to form stable complexes with metal ions and biological macromolecules.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with high accuracy. Studies have shown that the benzothiophene core in this compound can effectively interact with enzymes and receptors involved in various disease pathways. For instance, computational modeling has suggested that this molecule may bind to target proteins with high specificity, making it a potential candidate for drug design.

One of the most intriguing aspects of 3-(5-nitro-1-benzothiophene-2-carbonyl)-1-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylthiourea is its ability to modulate biological pathways associated with inflammation and cancer. Experimental studies have demonstrated that derivatives of this compound exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators, and their inhibition can lead to significant therapeutic benefits.

In addition to its anti-inflammatory potential, research has also highlighted the phenoxyphenyl group as a critical component for enhancing the bioavailability and metabolic stability of drug candidates. This moiety is known to improve solubility and membrane permeability, which are essential factors for effective drug delivery. By incorporating this group into the molecular framework, 3-(5-nitro-1-benzothiophene-2-carbonyl)-1-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylthiourea demonstrates an optimized pharmacokinetic profile, which could be advantageous in clinical applications.

The thiazole ring in this compound is another key structural feature that contributes to its biological activity. Thiazole derivatives are well-documented for their wide range of pharmacological effects, including antimicrobial, antifungal, and anti-cancer properties. The thiourea moiety attached to the thiazole ring further enhances the compound's potential by allowing for diverse chemical modifications. This flexibility enables researchers to fine-tune the properties of the molecule for specific therapeutic targets.

Recent clinical trials have begun to explore the efficacy of compounds similar to 3-(5-nitro-1-benzothiophene-2-carbonyl)-1-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylthiourea in treating chronic inflammatory diseases and certain types of cancer. Preliminary results have shown encouraging signs of activity, particularly in reducing inflammation and inhibiting tumor growth. These findings underscore the importance of continued research into this class of molecules and their potential applications in human health.

The synthesis of 3-(5-nitro-1-benzothiophene-2-carbonyl)-1-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylthiourea involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. These methods not only improve yield but also minimize unwanted side products, ensuring the purity of the final compound.

The pharmacological evaluation of 398998-46-4 has been complemented by structural biology studies that provide insights into how this molecule interacts with biological targets at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the binding modes and conformational changes induced by the compound upon interaction with proteins. These structural insights are crucial for understanding its mechanism of action and for guiding further optimization efforts.

In conclusion, 3-(5-nitro-1-benzothiophene-2-carbonyl)-1-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylthiourea (CAS No. 398998-46) represents a significant advancement in pharmaceutical research due to its complex structure and promising biological activities. The integration of computational modeling, synthetic chemistry, and structural biology has provided a comprehensive understanding of its potential therapeutic applications. As research continues to unfold, this compound holds great promise for contributing to novel treatments for various diseases.